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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287

An In-depth Technical Guide to 2-Bromo-3-
methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-3-methylpentanoic acid, a chiral a-halogenated carboxylic acid. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and fine chemical synthesis.

Chemical Identity and Physical Properties

2-Bromo-3-methylpentanoic acid, with the CAS number 42880-22-8, is a derivative of
pentanoic acid.[1][2] It is a chiral molecule and can exist as different stereoisomers, including
(2R,3R) and (2S,3S) forms.[3] The presence of a bromine atom on the alpha-carbon
significantly influences its reactivity.[3]

Quantitative Physical and Chemical Data

The table below summarizes the key physical and chemical properties of 2-Bromo-3-
methylpentanoic acid.
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Property Value Source(s)
Molecular Formula CeH11BroO:2 [1112][3]
Molecular Weight 195.05 g/mol [1103114]
CAS Number 42880-22-8 [1][2]
Appearance Colorless oily liquid [2]
Boiling Point 240.5 °C at 760 mmHg [2][3]
Melting Point 38-40 °C

Density 1.432 g/cm3 [2][3]
Refractive Index 1.485 [2][3]
Flash Point 99.3°C [2][3]
XLogP3 2.3 [1][2][4]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

CZuntg p § 12
Rotatable Bond Count 3 [2]

Synthesis and Reactivity
Synthesis via Hell-Volhard-Zelinsky (HVZ) Reaction

The primary method for the synthesis of 2-Bromo-3-methylpentanoic acid is the Hell-Volhard-
Zelinsky (HVZ) reaction.[3] This reaction involves the a-bromination of 3-methylpentanoic acid.

While a detailed, published protocol specifically for 2-Bromo-3-methylpentanoic acid is not
readily available, the following general procedure for the HVZ reaction can be adapted:

 Activation of the Carboxylic Acid: 3-methylpentanoic acid is treated with a catalytic amount of
phosphorus tribromide (PBrs) to form the corresponding acyl bromide.

e Enolization: The acyl bromide tautomerizes to its enol form.
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e Bromination: The enol is then brominated at the a-position using bromine (Brz).

» Hydrolysis: Finally, the a-bromo acyl bromide is hydrolyzed to yield 2-Bromo-3-
methylpentanoic acid.

Careful control of reaction conditions such as temperature and stoichiometry is crucial to
maximize the yield and purity of the final product.[3]

Reagents

H20 (Hydrolysis)

Starting Material Intermediates Final Product
+ PBrs | Tautomerization +Br2 | + H:0
3-Methylpentanoic Acid 3 1tanoyl Bromide | Enol Intermediate | 2-B Bromide 2-Bromo-3-methylpentanoic Acid

2-Bromo-3-methylpentanoic Acid *Nu” o-Substituted Product

[ > A
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2-Bromo-3-methylpentanoic Acid *B: Unsaturated Carboxylic Acid
[ >
<;
Strong Base (B:)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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